Cas no 835891-49-1 (8-Ethyl-4,4,6-trimethyl-6-phenyl-5,6-dihydro-4H-pyrrolo3,2,1-ijquinoline-1,2-dione)

• Product Name: 8-Ethyl-4,4,6-trimethyl-6-phenyl-5,6-dihydro-4H-pyrrolo3,2,1-ijquinoline-1,2-dione
• CAS No: 835891-49-1
• MF: C₂₂H₂₃NO₂
• MW: 333.42352604866
• MDL: MFCD05843903
• CID: 4717322
• Update Time: 2025-05-19

8-Ethyl-4,4,6-trimethyl-6-phenyl-5,6-dihydro-4H-pyrrolo3,2,1-ijquinoline-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 8-ethyl-4,4,6-trimethyl-6-phenyl-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione
• STK210049
• SBB042144
• ST50160839
• R8867
• 4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione, 8-ethyl-5,6-dihydro-4,4,6-trimethyl-6-phenyl-
• 8-Ethyl-4,4,6-trimethyl-6-phenyl-5,6-dihydro-4H-pyrrolo3,2,1-ijquinoline-1,2-dione

• MDL： MFCD05843903
• Inchi： 1S/C22H23NO2/c1-5-14-11-16-18-17(12-14)22(4,15-9-7-6-8-10-15)13-21(2,3)23(18)20(25)19(16)24/h6-12H,5,13H2,1-4H3
• InChI Key： APSDNHILMKVJBP-UHFFFAOYSA-N
• SMILES： O=C1C(C2=CC(CC)=CC3=C2N1C(C)(C)CC3(C)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 577
• Topological Polar Surface Area: 37.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 8-Ethyl-4,4,6-trimethyl-6-phenyl-5,6-dihydro-4H-pyrrolo3,2,1-ijquinoline-1,2-dione

Recent Advances in the Study of 8-Ethyl-4,4,6-trimethyl-6-phenyl-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione (CAS: 835891-49-1)

The compound 8-Ethyl-4,4,6-trimethyl-6-phenyl-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione (CAS: 835891-49-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and pharmacological properties.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 8-Ethyl-4,4,6-trimethyl-6-phenyl-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione with high purity and yield. Researchers have employed advanced catalytic methods and green chemistry principles to optimize the synthesis process, reducing the environmental impact while maintaining efficiency. These advancements are crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that this compound exhibits promising activity against a range of targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases. Mechanistic studies suggest that the compound's activity may be attributed to its ability to modulate key signaling pathways, although further research is needed to fully elucidate its mode of action.

Pharmacological evaluations have also revealed favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges remain in optimizing its selectivity and minimizing potential off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index.

In conclusion, 8-Ethyl-4,4,6-trimethyl-6-phenyl-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione represents a promising scaffold for the development of novel therapeutics. Continued research efforts are essential to fully exploit its potential and address the remaining challenges in its development. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding and application of this compound in medicine.